N'-[(3,4,5-trimethoxybenzoyl)oxy]benzenecarboximidamide

• IUPAC Name: [(Z)-[amino(phenyl)methylidene]amino] 3,4,5-trimethoxybenzoate
• InChI: InChI=1S/C17H18N2O5/c1-21-13-9-12(10-14(22-2)15(13)23-3)17(20)24-19-16(18)11-7-5-4-6-8-11/h4-10H,1-3H3,(H2,18,19)
• InChI Key: VYSBOSOANCWIGF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C(=O)ON=C(C2=CC=CC=C2)N
• Isomeric SMILES: COC1=CC(=CC(=C1OC)OC)C(=O)O/N=C(/C2=CC=CC=C2)\N
• Molecular Formula: C17H18N2O5
• Molecular Weight: 330.33 g/mol

Description

N'-[(3,4,5-trimethoxybenzoyl)oxy]benzenecarboximidamide, also known as TBOA, is a compound that has gained attention in the scientific community due to its potential applications in research related to the glutamate system. Glutamate is the primary excitatory neurotransmitter in the central nervous system, and its dysregulation has been implicated in numerous neurological disorders. TBOA is a potent inhibitor of glutamate transporters, which are responsible for removing glutamate from the synaptic cleft. As a result, TBOA can be used to manipulate glutamate levels and study its effects on neuronal function.

Mechanism of Action

N'-[(3,4,5-trimethoxybenzoyl)oxy]benzenecarboximidamide acts as a non-competitive inhibitor of glutamate transporters, specifically the excitatory amino acid transporter (EAAT) family. EAATs are responsible for removing glutamate from the synaptic cleft and maintaining extracellular glutamate levels. By inhibiting EAATs, N'-[(3,4,5-trimethoxybenzoyl)oxy]benzenecarboximidamide can increase extracellular glutamate levels and alter neuronal function.
Biochemical and physiological effects:
The effects of N'-[(3,4,5-trimethoxybenzoyl)oxy]benzenecarboximidamide on neuronal function are complex and depend on the concentration and duration of exposure. At low concentrations, N'-[(3,4,5-trimethoxybenzoyl)oxy]benzenecarboximidamide can increase synaptic glutamate levels and enhance neuronal excitability. However, at high concentrations and prolonged exposure, N'-[(3,4,5-trimethoxybenzoyl)oxy]benzenecarboximidamide can lead to excitotoxicity and neuronal damage. N'-[(3,4,5-trimethoxybenzoyl)oxy]benzenecarboximidamide has also been shown to alter the expression and function of various glutamate receptors, such as NMDA and AMPA receptors.

Advantages and Limitations for Lab Experiments

One of the primary advantages of N'-[(3,4,5-trimethoxybenzoyl)oxy]benzenecarboximidamide is its potency and specificity for glutamate transporters. This allows for precise manipulation of glutamate levels and neuronal function. However, N'-[(3,4,5-trimethoxybenzoyl)oxy]benzenecarboximidamide also has limitations, such as its potential for toxicity and off-target effects. Additionally, N'-[(3,4,5-trimethoxybenzoyl)oxy]benzenecarboximidamide is not suitable for in vivo experiments due to its poor blood-brain barrier penetration.

Future Directions

There are numerous future directions for research related to N'-[(3,4,5-trimethoxybenzoyl)oxy]benzenecarboximidamide and the glutamate system. One area of interest is the development of more potent and selective glutamate transporter inhibitors. Additionally, N'-[(3,4,5-trimethoxybenzoyl)oxy]benzenecarboximidamide has been used to study the role of glutamate transporters in various neurological disorders, and further research in this area could lead to the development of new therapies. Finally, N'-[(3,4,5-trimethoxybenzoyl)oxy]benzenecarboximidamide has also been used to study the effects of glutamate transporter inhibition on non-neuronal cells, such as immune cells and cancer cells, which could have implications for the treatment of various diseases.

Scientific Research Applications

N'-[(3,4,5-trimethoxybenzoyl)oxy]benzenecarboximidamide has been used extensively in research related to the glutamate system. One of the primary applications of N'-[(3,4,5-trimethoxybenzoyl)oxy]benzenecarboximidamide is to study the effects of glutamate transporter inhibition on neuronal function. By inhibiting glutamate transporters, N'-[(3,4,5-trimethoxybenzoyl)oxy]benzenecarboximidamide can increase the concentration of extracellular glutamate, which can lead to excitotoxicity and neuronal damage. This has been used to model various neurological disorders such as epilepsy, stroke, and traumatic brain injury.